5-bromo-N-(5-(2,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl)thiophene-2-carboxamide

• IUPAC Name: 5-bromo-N-[5-(2,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]thiophene-2-carboxamide
• InChI: InChI=1S/C15H12BrN3O4S/c1-21-8-3-4-9(10(7-8)22-2)14-18-19-15(23-14)17-13(20)11-5-6-12(16)24-11/h3-7H,1-2H3,(H,17,19,20)
• InChI Key: KAVGGJJHFLAYBK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C2=NN=C(O2)NC(=O)C3=CC=C(S3)Br)OC
• Molecular Formula: C15H12BrN3O4S
• Molecular Weight: 410.2 g/mol

Description

5-bromo-N-(5-(2,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl)thiophene-2-carboxamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a member of the oxadiazole family, which is known for its diverse biological activities.

Scientific Research Applications

Synthesis and Characterization

Research has been conducted on the synthesis and crystal structure analysis of compounds with structures similar to "5-bromo-N-(5-(2,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl)thiophene-2-carboxamide". For example, the synthesis, crystal structure, and Hirshfeld surface analysis of related compounds have been explored to understand their crystalline forms and molecular interactions (Prabhuswamy et al., 2016). These studies provide a foundational understanding of the molecular structure and potential interactions of such compounds.

Catalytic and Photophysical Properties

Research into thiophene-based compounds has also explored their use as catalysts and in photophysical applications. Studies have demonstrated that certain thiophene and oxadiazole derivatives can exhibit significant catalytic activity and photophysical properties, which could be leveraged in various chemical processes (Kozlov et al., 2008). These findings suggest potential applications in materials science and catalysis.

Antimicrobial and Antiproliferative Activities

Thiophene and oxadiazole derivatives have been evaluated for their antimicrobial and anti-proliferative activities. Compounds incorporating these moieties have shown promising results against various pathogens and cancer cell lines, indicating their potential as therapeutic agents (Al-Wahaibi et al., 2021). Such studies highlight the biomedical applications of these compounds, including drug development and antimicrobial research.

Material Science Applications

Some studies have focused on the use of thiophene derivatives as photostabilizers for materials like poly(vinyl chloride), demonstrating their potential in enhancing material properties and extending the lifespan of polymers (Balakit et al., 2015). These findings open avenues for research into material science, specifically in the development of more durable and stable materials.

Mechanism of Action

Target of Action

Similar compounds such as indole derivatives have been found to bind with high affinity to multiple receptors , which could suggest a similar mechanism for this compound.

Mode of Action

For instance, indole derivatives are known to exhibit a range of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Biochemical Pathways

Related compounds such as indole derivatives are known to affect a variety of biochemical pathways, contributing to their diverse biological activities .

Result of Action

Based on the biological activities of related compounds, it can be inferred that this compound may have a range of effects at the molecular and cellular level .